Cas no 61733-48-0 (Dodecanoic acid, 7,11-dimethyl-3-methylene-)

Dodecanoic acid, 7,11-dimethyl-3-methylene- structure
61733-48-0 structure
Product Name:Dodecanoic acid, 7,11-dimethyl-3-methylene-
CAS No:61733-48-0
MF:C15H28O2
MW:240.381625175476
CID:468127
PubChem ID:22762453
Update Time:2025-04-19

Dodecanoic acid, 7,11-dimethyl-3-methylene- Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid, 7,11-dimethyl-3-methylene-
    • 7,11-dimethyl-3-methylidenedodecanoic acid
    • DTXSID90628217
    • 61733-48-0
    • SCHEMBL11615854
    • Inchi: 1S/C15H28O2/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15(16)17/h12-13H,4-11H2,1-3H3,(H,16,17)
    • InChI Key: XUWCWIBUOVUQKM-UHFFFAOYSA-N
    • SMILES: OC(CC(=C)CCCC(C)CCCC(C)C)=O

Computed Properties

  • Exact Mass: 240.20904
  • Monoisotopic Mass: 240.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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